2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C16H14N2O2/c1-17-14-7-3-2-6-13(16(14)20)15(19)9-8-12-5-4-10-18-11-12/h2-11H,1H3,(H,17,20)/b9-8+
• InChI Key: KILOPWQMWXKWBA-CMDGGOBGSA-N
• Isomeric SMILES: CNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CN=CC=C2
• SMILES: CNC1=CC=CC=C(C1=O)C(=O)C=CC2=CN=CC=C2

Description

2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been suggested that it may act as a fluorescent probe for the detection of metal ions by binding to them and emitting a fluorescent signal.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to bind to metal ions and emit a fluorescent signal, making it a potential tool for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one in lab experiments is its potential as an anticancer agent and fluorescent probe for metal ions. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on 2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one. One direction is to further investigate its potential as an anticancer agent and fluorescent probe for metal ions. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of 2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one involves the reaction of 2,4,6-trien-1-one with methylamine and pyridine-3-carbaldehyde in the presence of a catalyst. The resulting compound has a yellow color and is soluble in organic solvents.

Scientific Research Applications

2-(methylamino)-7-[(E)-3-pyridin-3-ylprop-2-enoyl]cyclohepta-2,4,6-trien-1-one has been the subject of scientific research due to its potential applications in various fields. It has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.